tert-Butyl (2-amino-3-phenylpropyl)carbamate

• IUPAC Name: tert-butyl N-(2-amino-3-phenylpropyl)carbamate
• InChI: InChI=1S/C14H22N2O2/c1-14(2,3)18-13(17)16-10-12(15)9-11-7-5-4-6-8-11/h4-8,12H,9-10,15H2,1-3H3,(H,16,17)
• InChI Key: ADVSLLRGGNVROC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(CC1=CC=CC=C1)N
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol
• CAS No.: 943323-35-1

Description

Tert-Butyl (2-amino-3-phenylpropyl)carbamate is a useful research compound. Its molecular formula is C14H22N2O2 and its molecular weight is 250.34 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Biologically Active Compounds

Tert-Butyl (2-amino-3-phenylpropyl)carbamate serves as a crucial intermediate in synthesizing a range of biologically active molecules. For instance, it has been employed in the synthesis of omisertinib (AZD9291), a medication used in cancer treatment. A study outlined a rapid synthetic method for creating an important intermediate that significantly contributes to the drug's production, demonstrating the compound's value in medicinal chemistry (Zhao et al., 2017).

Photocatalyzed Amination

The compound has found application in photocatalyzed amination processes. A photoredox-catalyzed amination using tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate as a precursor was developed, enabling the synthesis of 3-aminochromones under mild conditions. This innovation underscores the compound's versatility in facilitating complex chemical transformations, broadening the scope of its applications in organic synthesis (Wang et al., 2022).

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution of tert-butyl derivatives, such as tert-butyl 2-(1-hydroxyethyl)phenylcarbamate, highlights another significant area of application. This process involves using lipase-catalyzed reactions to achieve high enantioselectivity, illustrating the compound's role in producing optically pure enantiomers for further chemical synthesis or pharmacological study (Piovan et al., 2011).

Atmospheric CO2 Fixation

The compound also contributes to environmental chemistry through atmospheric CO2 fixation. Research has shown that tert-butyl hypoiodite (t-BuOI) can efficiently convert unsaturated amines to cyclic carbamates, a process that incorporates CO2 from the atmosphere into valuable chemical products. This application signifies its potential in developing sustainable chemical processes that mitigate carbon emissions (Takeda et al., 2012).

Mechanism of Action

The mechanism of action for “tert-Butyl (2-amino-3-phenylpropyl)carbamate” is not specified in the available data. Carbamates in general can act as hydrogen bond donors and acceptors, but the specific actions of this compound would depend on its use and context.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.

Synthesis routes and methods

Procedure details